Cas no 2680548-94-9 (3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-3-yl}propanoic acid)

• Product Name: 3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-3-yl}propanoic acid
• CAS No: 2680548-94-9
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• CID: 5646324
• PubChem ID: 165910522
• Update Time: 2025-10-29

3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277604
• 3-{4-[(prop-2-en-1-yloxy)carbonyl]morpholin-3-yl}propanoic acid
• 2680548-94-9
• 3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-3-yl}propanoic acid

• Inchi： 1S/C11H17NO5/c1-2-6-17-11(15)12-5-7-16-8-9(12)3-4-10(13)14/h2,9H,1,3-8H2,(H,13,14)
• InChI Key： WKBHSIGBMZBIOD-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OCC=C)C(C1)CCC(=O)O

Computed Properties

• Exact Mass: 243.11067264g/mol
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-3-yl}propanoic acid

Introduction to 3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-3-yl}propanoic Acid (CAS No. 2680548-94-9)

3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-3-yl}propanoic acid, identified by its CAS number 2680548-94-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure that includes a propanoic acid moiety linked to a morpholine ring, has garnered attention due to its potential applications in drug development and synthetic chemistry.

The compound's structure is characterized by a prop-2-en-1-yloxy group, which introduces a vinyl ether functionality into the molecule. This feature makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the context of medicinal chemistry. The presence of the carbonyl group further enhances its utility as a building block for the creation of amides and other functional derivatives.

In recent years, there has been growing interest in the development of novel morpholine derivatives due to their demonstrated biological activity. Morpholine scaffolds are known for their ability to modulate various biological pathways, making them attractive candidates for therapeutic intervention. The specific arrangement of atoms in 3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-3-yl}propanoic acid may contribute to its unique pharmacological properties, which are currently under investigation.

One of the most compelling aspects of this compound is its potential role in the synthesis of enzyme inhibitors. Enzyme inhibition is a cornerstone of modern drug design, and compounds that can selectively target specific enzymatic pathways offer promising therapeutic options. The morpholine ring in 3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-3-yl}propanoic acid may interact with key residues in enzyme active sites, thereby modulating their activity. This interaction could be exploited to develop drugs that treat a wide range of diseases, from metabolic disorders to infectious diseases.

The chemical synthesis of 3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-3-yl}propanoic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in constructing the intricate framework of this compound. These methods not only facilitate the synthesis but also allow for modifications that can fine-tune its biological activity.

In addition to its potential as an enzyme inhibitor, 3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-3-yl}propanoic acid may also find applications in materials science. The presence of functional groups such as the vinyl ether and carbonyl moieties makes it a versatile precursor for polymers and coatings. These materials could exhibit novel properties that are useful in various industrial applications, including biodegradable plastics and specialty coatings.

The pharmacological evaluation of 3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-3-yl}propanoic acid is ongoing, with researchers exploring its interactions with biological targets. Initial studies suggest that this compound may exhibit inhibitory effects on certain enzymes, although further research is needed to fully elucidate its mechanism of action. The compound's ability to modulate enzyme activity could make it a valuable tool in drug discovery efforts aimed at developing treatments for neurological disorders, cardiovascular diseases, and other conditions.

The synthesis and characterization of 3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-3-yl}propanoic acid have also contributed to our understanding of morpholine chemistry. This knowledge can be applied to the design of other derivatives with enhanced properties or improved bioavailability. By leveraging computational methods and high-throughput screening techniques, researchers can accelerate the discovery process and identify promising candidates for further development.

In conclusion, 3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-3-yl}propanoic acid (CAS No. 2680548-94-9) is a multifaceted compound with significant potential in pharmaceutical chemistry and materials science. Its complex structure and functional groups make it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover its properties and applications, this compound is poised to play an important role in future advancements across multiple scientific disciplines.